Cas no 902033-32-3 (3-(5Z)-4-oxo-5-(quinoxalin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid)

• Product Name: 3-(5Z)-4-oxo-5-(quinoxalin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid
• CAS No: 902033-32-3
• MF: C₁₅H₁₁N₃O₃S₂
• MW: 345.39614033699
• CID: 5425648
• Update Time: 2025-10-23

3-(5Z)-4-oxo-5-(quinoxalin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(4-oxo-5-(quinoxalin-2-ylmethylene)-2-thioxothiazolidin-3-yl)propanoic acid
• 3-(5Z)-4-oxo-5-(quinoxalin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid

• Inchi： 1S/C15H11N3O3S2/c19-13(20)5-6-18-14(21)12(23-15(18)22)7-9-8-16-10-3-1-2-4-11(10)17-9/h1-4,7-8H,5-6H2,(H,19,20)
• InChI Key： QSRVOBYOSXUETN-UHFFFAOYSA-N
• SMILES： S1C(=CC2C=NC3C(N=2)=CC=CC=3)C(=O)N(CCC(O)=O)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-(5Z)-4-oxo-5-(quinoxalin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid

Comprehensive Analysis of 3-(5Z)-4-oxo-5-(quinoxalin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid (CAS No. 902033-32-3)

The compound 3-(5Z)-4-oxo-5-(quinoxalin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid (CAS No. 902033-32-3) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a quinoxaline moiety with a thiazolidinone core, linked via a propanoic acid side chain. This configuration endows the compound with potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of both sulfanylidene and methylidene groups further enhances its reactivity, making it a subject of interest in medicinal chemistry.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 3-(5Z)-4-oxo-5-(quinoxalin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid due to their diverse biological activities. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways, which could pave the way for innovative treatments for metabolic disorders. The compound's CAS No. 902033-32-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The structural complexity of this compound also makes it a valuable candidate for drug discovery programs. Its thiazolidinone scaffold is known to exhibit anti-inflammatory and antimicrobial properties, while the quinoxaline component contributes to its ability to interact with DNA and RNA. These attributes have sparked discussions in online forums and research publications, with many users querying its synthesis methods and biological targets. Such queries highlight the compound's significance in both academic and industrial settings.

From a synthetic chemistry perspective, 3-(5Z)-4-oxo-5-(quinoxalin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid presents intriguing challenges. Its Z-configuration at the double bond and the presence of multiple functional groups necessitate precise reaction conditions. Researchers often explore green chemistry approaches to synthesize this compound, aligning with the global push for sustainable practices. This aspect resonates with environmentally conscious users, who frequently search for eco-friendly synthesis techniques.

The compound's potential applications extend beyond pharmaceuticals. Its unique structure has been investigated for use in material science, particularly in the development of organic semiconductors. The quinoxaline-thiazolidinone hybrid could contribute to advancements in flexible electronics, a topic gaining traction in tech-centric communities. Online searches for organic electronic materials often intersect with discussions about this compound, underscoring its multidisciplinary appeal.

In conclusion, 3-(5Z)-4-oxo-5-(quinoxalin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid (CAS No. 902033-32-3) represents a fascinating intersection of chemistry, biology, and materials science. Its structural uniqueness and versatile applications make it a compelling subject for ongoing research. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in discussions about innovative therapeutics and advanced materials.